N-(4-(methylthio)benzo[d]thiazol-2-yl)benzo[d]thiazole-2-carboxamide

• IUPAC Name: N-(4-methylsulfanyl-1,3-benzothiazol-2-yl)-1,3-benzothiazole-2-carboxamide
• InChI: InChI=1S/C16H11N3OS3/c1-21-11-7-4-8-12-13(11)18-16(23-12)19-14(20)15-17-9-5-2-3-6-10(9)22-15/h2-8H,1H3,(H,18,19,20)
• InChI Key: GQOMYAIMOSKCJU-UHFFFAOYSA-N
• Canonical SMILES: CSC1=CC=CC2=C1N=C(S2)NC(=O)C3=NC4=CC=CC=C4S3
• Molecular Formula: C16H11N3OS3
• Molecular Weight: 357.5 g/mol

Description

“N-(4-(methylthio)benzo[d]thiazol-2-yl)benzo[d]thiazole-2-carboxamide” is a benzothiazole derivative. Benzothiazole derivatives have been found to exhibit significant anti-tubercular activity.

Synthesis Analysis

The synthesis of benzothiazole derivatives involves various synthetic pathways including diazo-coupling, Knoevenagel condensation, Biginelli reaction, molecular hybridization techniques, microwave irradiation, and one-pot multicomponent reactions.

Molecular Structure Analysis

The molecular structure of “N-(4-(methylthio)benzo[d]thiazol-2-yl)benzo[d]thiazole-2-carboxamide” can be analyzed using techniques such as IR, 1H, 13C NMR, and mass spectral data.

Chemical Reactions Analysis

The chemical reactions involving “N-(4-(methylthio)benzo[d]thiazol-2-yl)benzo[d]thiazole-2-carboxamide” can be monitored by techniques like thin layer chromatography (TLC).

Physical And Chemical Properties Analysis

The physical and chemical properties of “N-(4-(methylthio)benzo[d]thiazol-2-yl)benzo[d]thiazole-2-carboxamide” can be analyzed using techniques such as NMR.

Scientific Research Applications

Multitargeted Bioactive Molecules

Thiazoles, which include the compound , are important heterocyclics exhibiting a wide range of biological activities. . .

Antioxidant Activity

.

Quorum Sensing Inhibitors

Compounds containing the thiazole ring, such as the one , have been used in the design and synthesis of novel quorum sensing inhibitors. Quorum sensing is a system of stimulus and response correlated to population density, and it’s crucial in the regulation of several physiological activities in bacteria.

Anticancer Activity

. The specific anticancer activity of “N-(4-(methylthio)benzo[d]thiazol-2-yl)benzo[d]thiazole-2-carboxamide” is not mentioned, but it’s possible that it may exhibit similar properties.

Antibacterial Activity

. Therefore, it’s possible that “N-(4-(methylthio)benzo[d]thiazol-2-yl)benzo[d]thiazole-2-carboxamide” may also have antibacterial properties.

Antiretroviral Activity

. This suggests that “N-(4-(methylthio)benzo[d]thiazol-2-yl)benzo[d]thiazole-2-carboxamide” could potentially have applications in antiretroviral therapy.

Mechanism of Action

Target of Action

Thiazoles are found in many potent biologically active compounds, such as sulfathiazole (antimicrobial drug), Ritonavir (antiretroviral drug), Abafungin (antifungal drug), Bleomycine, and Tiazofurin (antineoplastic drug)

Mode of Action

The mode of action of thiazoles can vary depending on the specific compound and its targets. For example, some thiazoles act as inhibitors of certain enzymes, while others may interact with cellular structures or processes

Biochemical Pathways

Thiazoles can affect a variety of biochemical pathways, depending on their specific targets. For example, some thiazoles have been found to inhibit the synthesis of certain proteins, while others may affect cellular signaling pathways

Pharmacokinetics

The pharmacokinetic properties of thiazoles, including their absorption, distribution, metabolism, and excretion (ADME), can vary widely depending on the specific compound. Some thiazoles may be readily absorbed and distributed throughout the body, while others may be metabolized quickly or excreted unchanged

Result of Action

The molecular and cellular effects of thiazoles can vary depending on their specific targets and mode of action. For example, some thiazoles may inhibit the growth of bacteria or cancer cells, while others may reduce inflammation or pain

Action Environment

The action, efficacy, and stability of thiazoles can be influenced by a variety of environmental factors, including pH, temperature, and the presence of other substances

Safety and Hazards

As with all chemicals, safety precautions should be taken when handling “N-(4-(methylthio)benzo[d]thiazol-2-yl)benzo[d]thiazole-2-carboxamide”. It’s important to note that benzothiazole derivatives have been found to exhibit cytotoxicity.

Future Directions

The future directions for the study of “N-(4-(methylthio)benzo[d]thiazol-2-yl)benzo[d]thiazole-2-carboxamide” and similar compounds could involve further exploration of their anti-tubercular activity, as well as their potential applications in other areas of medicine.